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Cat. No.: B609459

Get Quote

Application Note: Live-Cell Tracking of HIV-1 Entry Inhibition and Subcellular Sequestration

using NBD-10007 and LysoTracker™ Red

Executive Summary
This application note details a validated protocol for assessing the subcellular trafficking and

target engagement of NBD-10007, a fluorescent CD4-mimetic HIV-1 entry inhibitor. By

employing dual-channel live-cell confocal microscopy with LysoTracker™ Red DND-99,

researchers can quantify the sequestration of gp120-drug complexes within acidic organelles

(lysosomes/late endosomes). This workflow is critical for determining whether a candidate entry

inhibitor successfully prevents viral fusion or induces endocytic clearance.

Key Advantages of this Protocol:

"Turn-On" Specificity: NBD-10007 exhibits minimal fluorescence in aqueous media but

fluoresces strongly (Green,

nm) upon binding the hydrophobic "Phe43 cavity" of HIV-1 gp120, reducing background
noise without wash steps.
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Dynamic Profiling: Live-cell imaging captures real-time trafficking kinetics that fixed-cell

protocols often miss due to permeabilization artifacts.

Quantitative Rigor: Integration of Pearson’s Correlation Coefficient (PCC) provides statistical

validation of co-localization.

Mechanistic Principles
The Probes

NBD-10007 (Target Probe): A small-molecule CD4 mimetic conjugated to a

nitrobenzoxadiazole (NBD) fluorophore. It binds the gp120 envelope glycoprotein of HIV-1.

The NBD moiety is environmentally sensitive; its quantum yield increases significantly in

hydrophobic environments (e.g., protein pockets or lipid membranes), acting as a "smart"

sensor for target engagement.

LysoTracker™ Red DND-99 (Reference Probe): A cell-permeable, acidotropic fluorophore

that accumulates in organelles with low pH (lysosomes and late endosomes). It serves as a

marker for the degradative pathway.

Signaling & Trafficking Pathway
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Caption: Pathway illustrating NBD-10007 binding to gp120, preventing fusion, and routing the

complex to lysosomes for degradation.

Experimental Design & Controls
To ensure E-E-A-T (Experience, Expertise, Authoritativeness, and Trustworthiness), the

experimental design must include rigorous controls.
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Control Type Condition Purpose Expected Outcome

Experimental
Cells + gp120 + NBD-

10007 + LysoTracker

Measure drug

trafficking

High Green/Red

overlap (Yellow pixels)

Negative Control 1
Cells + NBD-10007

(No gp120)

Assess non-specific

binding

Minimal Green

fluorescence (NBD

remains quenched)

Negative Control 2
Cells + LysoTracker

only
Bleed-through check

No signal in Green

channel

Positive Control
Cells + FITC-Dextran

+ LysoTracker

Validate lysosomal

labeling

High co-localization

(Dextran accumulates

in lysosomes)

Detailed Protocol
Reagents & Equipment[1]

NBD-10007: Stock 10 mM in DMSO. Store at -20°C, protected from light.

LysoTracker™ Red DND-99: Stock 1 mM in DMSO.

Recombinant HIV-1 gp120: (e.g., JR-FL or IIIB strain).

Cells: HeLa-CD4/CCR5 or TZM-bl cells (adherent lines are preferred for microscopy).

Imaging Buffer: FluoroBrite™ DMEM or HBSS with Ca2+/Mg2+ (Phenol red-free is

mandatory to reduce background).

Microscope: Confocal Laser Scanning Microscope (CLSM) with environmental chamber

(37°C, 5% CO2).

Sample Preparation (Day 1)
Seeding: Plate HeLa-CD4/CCR5 cells in a 35mm glass-bottom confocal dish (MatTek or

Ibidi).

Density: Aim for 60-70% confluency. Over-confluency can alter endocytic rates.
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Incubation: Grow overnight at 37°C, 5% CO2.

Staining & Treatment (Day 2)
Note: NBD-10007 kinetics are fast. Perform staining immediately before imaging.

Wash: Gently wash cells 2x with pre-warmed Imaging Buffer.

gp120 Priming (Optional but Recommended): Incubate cells with recombinant gp120 (10

µg/mL) for 30 mins at 4°C (prevents internalization, allows surface binding).

Expert Insight: Binding at 4°C synchronizes the entry process.

Probe Preparation:

Prepare a 2X Master Mix in Imaging Buffer:

NBD-10007: Final concentration 10 µM (from 10 mM stock).

LysoTracker Red: Final concentration 50-75 nM.

Hoechst 33342: Final concentration 1 µg/mL (for nuclei).

Pulse: Replace buffer with the pre-warmed Master Mix.

Chase: Transfer dish immediately to the microscope stage (pre-heated to 37°C).

Image Acquisition
Objective: 63x or 100x Oil Immersion (NA 1.4).

Channel Settings:

NBD-10007: Ex 488 nm / Em 500–550 nm (Green). Note: NBD has a broad emission;

ensure bandpass filters exclude Red crosstalk.

LysoTracker Red: Ex 561 nm / Em 570–620 nm (Red).

Hoechst: Ex 405 nm / Em 420–460 nm (Blue).
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Time-Lapse: Acquire images every 5 minutes for 60 minutes to track internalization.

Data Analysis & Quantification
Do not rely on visual inspection alone. Use ImageJ/Fiji with the JACoP (Just Another Co-

localization Plugin).

Step-by-Step Analysis:
Background Subtraction: Apply a "Rolling Ball" background subtraction (radius ~50 pixels) to

both Green and Red channels to remove cytosolic noise.

Thresholding: Set thresholds using the "Costes Auto-Threshold" method to unbiasedly define

signal vs. noise.

Quantification: Calculate the Pearson’s Correlation Coefficient (PCC).

PCC Interpretation:

+1.0: Perfect co-localization.

0.5 - 0.7: Significant partial co-localization (Typical for trafficking studies).

0: Random distribution.

Manders’ Overlap Coefficient (MOC): Calculate M1 (fraction of NBD overlapping

LysoTracker) and M2 (fraction of LysoTracker overlapping NBD).

Expert Insight: If M1 increases over time (e.g., 0.2 at 5 min

0.8 at 60 min), it proves active lysosomal targeting.

Data Summary Table Template:
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Time Point (min) PCC (Mean ± SD) M1 (NBD in Lyso)
Biological
Interpretation

5 0.15 ± 0.05 0.10

Drug bound to surface

gp120; no

internalization.

30 0.45 ± 0.08 0.55
Active trafficking to

endosomes.

60 0.78 ± 0.04 0.85

Drug-target complex

sequestered in

lysosomes.

Troubleshooting Guide
Issue Probable Cause Solution

Weak NBD Signal
Hydrophilic environment

(unbound drug)

NBD is environment-sensitive.

[1] Ensure gp120 is present. If

using viral particles, increase

MOI.

High Background Phenol Red in media

Use FluoroBrite™ or clear

HBSS. Phenol Red fluoresces

in the green channel.

Photobleaching High laser power

NBD is less photostable than

Alexa dyes. Reduce laser

power to <2% and increase

gain/exposure slightly.

Cytotoxicity High LysoTracker conc.

LysoTracker can alkalize

lysosomes at high

concentrations (>100 nM).

Keep below 75 nM.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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